Cas no 1187164-64-2 (2-(2,5-Dimethoxybenzoyl)-3-methylpyridine)

• Product Name: 2-(2,5-Dimethoxybenzoyl)-3-methylpyridine
• CAS No: 1187164-64-2
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 4684398
• Update Time: 2025-06-10

2-(2,5-Dimethoxybenzoyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethoxybenzoyl)-3-methylpyridine
• (2,5-Dimethoxyphenyl)(3-methylpyridin-2-yl)methanone

• Inchi： 1S/C15H15NO3/c1-10-5-4-8-16-14(10)15(17)12-9-11(18-2)6-7-13(12)19-3/h4-9H,1-3H3
• InChI Key： XXXGADXEAKTYHH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(C1C(C)=CC=CN=1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Topological Polar Surface Area: 48.4

Additional information on 2-(2,5-Dimethoxybenzoyl)-3-methylpyridine

Comprehensive Overview of 2-(2,5-Dimethoxybenzoyl)-3-methylpyridine (CAS No. 1187164-64-2): Properties, Applications, and Research Insights

2-(2,5-Dimethoxybenzoyl)-3-methylpyridine (CAS No. 1187164-64-2) is a specialized organic compound gaining attention in pharmaceutical and materials science research. This dimethoxy-substituted benzoylpyridine derivative exhibits unique structural features, making it valuable for drug discovery and functional material design. Its molecular framework combines a pyridine ring with a benzoyl group, modified by methoxy substituents at the 2- and 5-positions, offering versatile reactivity.

Recent studies highlight its potential as a building block for kinase inhibitors, a hot topic in cancer therapeutics. Researchers are exploring its role in modulating protein-protein interactions, aligning with the growing demand for targeted therapies. The compound's electron-rich aromatic system also makes it interesting for OLED materials, responding to the surge in flexible display technology searches.

From a synthetic perspective, 1187164-64-2 demonstrates remarkable stability under various conditions, a property frequently queried in organic synthesis forums. Its methoxy groups enhance solubility in polar solvents, addressing common formulation challenges discussed in pharmaceutical development communities. Analytical data shows a melting point range of 120-123°C and characteristic UV absorption at 280 nm, parameters crucial for quality control protocols.

The compound's structure-activity relationship (SAR) has become a focus area, particularly for researchers investigating selective enzyme modulation. This aligns with trending searches about precision medicine approaches. Computational chemistry studies suggest its potential as a molecular scaffold for designing neuroprotective agents, connecting to popular neurodegenerative disease research topics.

In material science applications, the 2,5-dimethoxybenzoyl moiety contributes to interesting photophysical properties, relevant to solar cell technology developments. Patent literature indicates growing interest in its use for charge transport materials, responding to the clean energy sector's expansion. The 3-methylpyridine component provides coordination sites for metal complexes, useful in catalysis research.

Quality specifications for CAS 1187164-64-2 typically require ≥98% purity by HPLC, with strict control of process-related impurities - a key concern in GMP manufacturing discussions. Stability studies show excellent shelf life when stored under inert conditions, addressing frequent chemical storage queries. The compound's logP value of 2.1 suggests favorable membrane permeability, important for bioavailability optimization strategies.

Recent advancements in green chemistry have explored eco-friendly synthesis routes for this compound, tapping into the sustainable chemistry trend. The dimethoxy aromatic system shows promise in bioconjugation chemistry, relevant to antibody-drug conjugate (ADC) development. These applications position 2-(2,5-Dimethoxybenzoyl)-3-methylpyridine as a multifaceted research tool with expanding utility.

Safety assessments indicate moderate handling precautions are sufficient, with no extreme hazards reported - information highly sought in laboratory safety searches. The compound's crystallinity makes it suitable for X-ray diffraction studies, connecting to structural biology interests. Its thermal stability up to 200°C enables applications in high-performance materials.

Market analysis shows growing demand for 1187164-64-2, particularly from contract research organizations and academic laboratories. The compound's scalable synthesis supports potential industrial applications, while its derivatization potential maintains interest in medicinal chemistry circles. These factors contribute to its increasing visibility in scientific literature and patent filings.

Future research directions may explore its chiral derivatives for asymmetric synthesis applications, or its incorporation into metal-organic frameworks (MOFs). The compound's structure-property relationships continue to generate discussion in computational drug design communities, reflecting the integration of AI in chemistry trends. These developments ensure 2-(2,5-Dimethoxybenzoyl)-3-methylpyridine remains relevant across multiple scientific disciplines.